Cas no 151021-42-0 (2-(Piperazin-1-yl)nicotinonitrile)

2-(Piperazin-1-yl)nicotinonitrile structure
151021-42-0 structure
Product name:2-(Piperazin-1-yl)nicotinonitrile
CAS No:151021-42-0
MF:C40H30N10O2
MW:188.22908
CID:99726
PubChem ID:2737203

2-(Piperazin-1-yl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile,2,2'-[1,4-piperazinediylbis[(5-cyano-6-ethoxy-4-phenyl-2,3-pyridinediyl)methylidyne]]bis-(9CI)
    • 2-(1-Piperazinyl)nicotinonitrile
    • 1-(3-CYANO-2-PYRIDINYL)PIPERAZINE
    • 2-(Piperazin-1-yl)-3-pyridinecarbonitrile
    • 2-Piperazin-1-ylnicotinonitrile
    • 1-(3-cyano-2-pyridyl)piperazine
    • F2147-0227
    • 2-(piperazin-1-yl)nicotinonitrile
    • 1-[2-(3-cyanopyridyl)]piperazine
    • 1-(3-Cyano-2-Pyridine)piperazine
    • 2-Piperazin-1-yl-nicotinonitrile
    • 2-(1-piperazinyl)-3-pyridine carbonitrile
    • 49O
    • DTXSID201005241
    • NC-0712
    • EN300-24317
    • Q27454531
    • 2(1-piperazinyl)-nicotinonitrile
    • CHEMBL48137
    • 3-cyano-2-piperazinylpyridine
    • 151021-42-0
    • QSMNQUURWIAXAA-UHFFFAOYSA-N
    • BB 0248257
    • 2-piperazinonicotinonitrile
    • GS0773
    • BDBM50027015
    • SCHEMBL232897
    • 84951-44-0
    • Z182952438
    • 2-piperazinonicotinonitrile, AldrichCPR
    • MFCD00190248
    • 2-piperazin-1-ylpyridine-3-carbonitrile
    • 2-(Piperazin-1-Yl)Pyridine-3-Carbonitrile
    • FT-0608381
    • 1-(3-Cyanopyridin-2-yl)piperazine
    • J-510280
    • A841021
    • 2-(1-Piperazinyl)-3-pyridinecarbonitrile
    • AKOS000123084
    • 1-(2-(3-cyanopyridyl))piperazine
    • F30174
    • 1-(2-(3-cyanopyridyl))-piperazine
    • 2-(Piperazin-1-yl)nicotinonitrile
    • Inchi: InChI=1S/C10H12N4/c11-8-9-2-1-3-13-10(9)14-6-4-12-5-7-14/h1-3,12H,4-7H2
    • InChI Key: QSMNQUURWIAXAA-UHFFFAOYSA-N
    • SMILES: N#CC1=CC=CN=C1N1CCNCC1

Computed Properties

  • Exact Mass: 188.10636
  • Monoisotopic Mass: 188.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52Ų
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 105-107 °C
  • Boiling Point: 388.0±37.0 °C at 760 mmHg
  • Flash Point: 188.4±26.5 °C
  • PSA: 51.95
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(Piperazin-1-yl)nicotinonitrile Security Information

2-(Piperazin-1-yl)nicotinonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
P475353-10mg
2-(Piperazin-1-yl)nicotinonitrile
151021-42-0
10mg
$ 50.00 2022-06-02
TRC
P475353-50mg
2-(Piperazin-1-yl)nicotinonitrile
151021-42-0
50mg
$ 65.00 2022-06-02
TRC
P475353-100mg
2-(Piperazin-1-yl)nicotinonitrile
151021-42-0
100mg
$ 80.00 2022-06-02

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